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CAS No.: 2195875-98-8
Cat. No.: B2958415
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Executive Summary

This guide details the structural characterization of 4-[(Oxolan-2-yl)methoxy]quinoline
(IUPAC: 4-((tetrahydrofuran-2-yl)methoxy)quinoline).[1] This compound represents a fusion of
an electron-deficient heteroaromatic system (quinoline) and a saturated oxygen heterocycle
(tetrahydrofuran) linked via a methylene ether bridge.[1]

The core challenge in characterizing this molecule lies in resolving the diastereotopic nature of
the linker protons (due to the chiral center at the THF C2 position) and accurately assigning the
quinoline protons which shift significantly based on concentration and solvent effects. This
guide provides a self-validating workflow using 1D (

H,

C) and 2D (COSY, HSQC, HMBC) NMR experiments.

Structural Analysis & Prediction

Before acquiring data, we must dissect the molecule into magnetically distinct environments.[1]
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Molecular Scaffold Breakdown

o Fragment A (Quinoline Core): A bicyclic aromatic system.[1] The ether linkage at C4 exerts a
strong mesomeric (

) effect, significantly shielding the C3 proton and C3 carbon, while deshielding C4.

o Fragment B (Linker): The

group connecting the quinoline and the THF ring.

e Fragment C (THF Ring): A saturated five-membered ether.[1] The C2 position is a chiral
center.[1]

o Critical Insight: Because THF-C2 is chiral, the adjacent methylene protons in the linker (

a and

b) are diastereotopic. They will not appear as a simple doublet but rather as two distinct
multiplets (ABX system) or a complex pseudo-doublet, depending on the solvent
resolution.

Visualization of Connectivity

The following diagram illustrates the logical flow for assigning connections between these

fragments.
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Figure 1: Connectivity logic flow. The HMBC correlation from the Linker CH2 to Quinoline C4 is
the "smoking gun" that confirms the ether linkage.

Experimental Protocol
Sample Preparation

To minimize aggregation effects common with planar quinoline systems (1t-1t stacking), strict
concentration control is required.[1]

e Solvent: Chloroform-

(

) is the standard for resolution.[1] DMSO-

is an alternative if water peaks interfere with the THF region, but it may broaden the
exchangeable signals (none present here, but good for polarity).

e Concentration: 10-15 mg in 0.6 mL solvent.
o Reference: TMS (0.00 ppm) or residual solvent peak (
@ 7.26 ppm).[1]

Acquisition Parameters

o Temperature: 298 K (25°C).[1]
o Relaxation Delay (D1): Set to

2.0 seconds to ensure full relaxation of the isolated H2 proton, which often has a longer

e Scans:

o H: 16-64 scans.[1]

o C:>512 scans (Quaternary C4 signal can be weak).
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Characterization Data & Assignment
H NMR Assignment (400/500 MHz, )

The following table summarizes the expected chemical shifts and multiplicity based on the

electronic environment.
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Position

Proton Type

(ppm)

Multiplicity

(Hz)

Assignment
Logic

Quinoline

Ar-H

8.70 - 8.75

5.2

to Nitrogen;
most
deshielded.

Ar-H

8.10 - 8.15

d/dd

8.0,15

Peri-position;
deshielded by

ring current.

[1]

Ar-H

7.95 - 8.05

d/dd

8.0,15

Pseudo-peri
to N (long
range).[1]

Ar-H

7.65-7.75

ddd

8.0,7.0,15

Meta to N;
typical
aromatic

multiplet.

Ar-H

7.45-7.55

ddd

8.0,7.0,15

Typical
aromatic

multiplet.

Ar-H

6.70 - 6.80

5.2

to Nitrogen;
shielded by
C4-0

donation.[1]

Linker

l'a, 1'b

-O-CH

4.10-4.25

m / ABX

Diastereotopi
c.[1] Adjacent
to chiral THF-
C2.[1]

THF Ring
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to Oxygen;
2 CH (Methine)  4.30 - 4.40 m chiral center.
[1]
-CH .
5 3.80 - 3.95 m - to Ring
0 Oxygen.
-CH ,
3" 1.95-210  m - to Ring
Oxygen.
-CH .
4" 1.75-1.90  m : to Ring
Oxygen.[1]

Note: Chemical shifts are representative estimates for the scaffold in

C NMR Assignment (100/125 MHz)

C2 (Quinoline): ~151.0 ppm (CH, intense).[1]

C4 (Quinoline): ~161.5 ppm (C_quat, weak, ipso to Oxygen).[1]
C8a (Quinoline): ~149.0 ppm (C_quat, bridgehead).[1]

C3 (Quinoline): ~100.5 ppm (CH, significantly shielded).[1]
Linker (-OCH2-): ~71.0 ppm.[1]

THF C2: ~77.5 ppm.[1]

THF C5: ~68.5 ppm.[1]

Advanced Verification Strategies
The "Diastereotopic" Test
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The most common error in analyzing this molecule is misinterpreting the linker protons (O-
CH2-) as a simple doublet.

e Observation: Zoom into the 4.10-4.25 ppm region.

 Validation: If you see a complex multiplet pattern rather than a clean doublet, this confirms
the presence of the adjacent chiral center (THF C2). This is a self-validating spectral feature
for the integrity of the THF ring.[1]

Connectivity Workflow (HMBC)

To prove the ether linkage is formed at position 4 and not position 2 (a possible side reaction in
some syntheses):

e Locate H3 (the doublet at ~6.7 ppm).[1]
e Run HMBC.[1]
e H3 should show a strong 3-bond correlation to C4a (bridgehead) and C2.[1]

o The Linker Protons (~4.15 ppm) must show a correlation to the same quaternary carbon (C4)
that H3 correlates to (via 2-bond coupling).[1]

o If the Linker protons correlate to the C2 carbon (~151 ppm), the substitution occurred at the
wrong position.

Workflow Diagram

The following diagram outlines the experimental decision tree.
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Figure 2: Experimental decision tree for validating the structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Quinoline - Wikipedia [en.wikipedia.org]
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yl)methoxy]quinoline]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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